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Hymenialdisine Methanoate Hymenialdisine Methanoate
Brand Name: Vulcanchem
CAS No.: 84094-94-0
VCID: VC20767029
InChI: InChI=1S/C11H10BrN5O2.CH4O/c12-6-3-5-4(7-10(19)17-11(13)16-7)1-2-14-9(18)8(5)15-6;1-2/h3,15H,1-2H2,(H,14,18)(H3,13,16,17,19);2H,1H3/b7-4-;
SMILES: CO.C1CNC(=O)C2=C(C1=C3C(=O)NC(=N3)N)C=C(N2)Br
Molecular Formula: C12H14BrN5O3
Molecular Weight: 356.18 g/mol

Hymenialdisine Methanoate

CAS No.: 84094-94-0

Cat. No.: VC20767029

Molecular Formula: C12H14BrN5O3

Molecular Weight: 356.18 g/mol

* For research use only. Not for human or veterinary use.

Hymenialdisine Methanoate - 84094-94-0

Specification

CAS No. 84094-94-0
Molecular Formula C12H14BrN5O3
Molecular Weight 356.18 g/mol
IUPAC Name (4Z)-4-(2-amino-5-oxo-1H-imidazol-4-ylidene)-2-bromo-1,5,6,7-tetrahydropyrrolo[2,3-c]azepin-8-one;methanol
Standard InChI InChI=1S/C11H10BrN5O2.CH4O/c12-6-3-5-4(7-10(19)17-11(13)16-7)1-2-14-9(18)8(5)15-6;1-2/h3,15H,1-2H2,(H,14,18)(H3,13,16,17,19);2H,1H3/b7-4-;
Standard InChI Key HRCPXWHLWFTZJA-ZULQGGHCSA-N
Isomeric SMILES CO.C\1CNC(=O)C2=C(/C1=C\3/C(=O)N=C(N3)N)C=C(N2)Br
SMILES CO.C1CNC(=O)C2=C(C1=C3C(=O)NC(=N3)N)C=C(N2)Br
Canonical SMILES CO.C1CNC(=O)C2=C(C1=C3C(=O)N=C(N3)N)C=C(N2)Br

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